Emapunil
Emapunil
Emapunil has been used in trials studying the basic science and diagnostic of Baseline, Blocking Receptor Binding, and Neurodegenerative Disorders.
Brand Name:
Vulcanchem
CAS No.:
226954-04-7
VCID:
VC0527041
InChI:
InChI=1S/C23H23N5O2/c1-3-27(15-17-10-6-4-7-11-17)20(29)16-28-22-19(26(2)23(28)30)14-24-21(25-22)18-12-8-5-9-13-18/h4-14H,3,15-16H2,1-2H3
SMILES:
CCN(CC1=CC=CC=C1)C(=O)CN2C3=NC(=NC=C3N(C2=O)C)C4=CC=CC=C4
Molecular Formula:
C23H23N5O2
Molecular Weight:
401.5 g/mol
Emapunil
CAS No.: 226954-04-7
Cat. No.: VC0527041
Molecular Formula: C23H23N5O2
Molecular Weight: 401.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Emapunil has been used in trials studying the basic science and diagnostic of Baseline, Blocking Receptor Binding, and Neurodegenerative Disorders. |
|---|---|
| CAS No. | 226954-04-7 |
| Molecular Formula | C23H23N5O2 |
| Molecular Weight | 401.5 g/mol |
| IUPAC Name | N-benzyl-N-ethyl-2-(7-methyl-8-oxo-2-phenylpurin-9-yl)acetamide |
| Standard InChI | InChI=1S/C23H23N5O2/c1-3-27(15-17-10-6-4-7-11-17)20(29)16-28-22-19(26(2)23(28)30)14-24-21(25-22)18-12-8-5-9-13-18/h4-14H,3,15-16H2,1-2H3 |
| Standard InChI Key | NBMBIEOUVBHEBM-UHFFFAOYSA-N |
| SMILES | CCN(CC1=CC=CC=C1)C(=O)CN2C3=NC(=NC=C3N(C2=O)C)C4=CC=CC=C4 |
| Canonical SMILES | CCN(CC1=CC=CC=C1)C(=O)CN2C3=NC(=NC=C3N(C2=O)C)C4=CC=CC=C4 |
| Appearance | Solid powder |
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